Cas no 14214-69-8 ((3b)-Cholesta-4,6-dien-3-ol)

• Product Name: (3b)-Cholesta-4,6-dien-3-ol
• CAS No: 14214-69-8
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• CID: 165954
• PubChem ID: 14795191
• Update Time: 2025-05-27

(3b)-Cholesta-4,6-dien-3-ol Chemical and Physical Properties

Names and Identifiers

• Cholesta-4,6-dien-3-ol,(3b)-
• DELTA-4,6-CHOLESTADIENOL (30 MG)
• (3β)-Cholesta-4,6-dien-3-ol
• 4,6-Cholestadien-3beta-ol
• 4,6-Cholestadien-3&#946
• cholesta-4,6-diene-3&#946
• -ol
• (3β)-Cholesta-4,6-diene-3-ol
• Einecs 238-069-6
• Cholesta-4,6-dien-3β-ol
• 4,6-Cholestadiene-3β-ol
• cholesta-4,6-diene-3beta-ol
• Cholesta-4,6-dien-3-ol, (3beta)-
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• LMST01010351
• (3b)-Cholesta-4,6-dien-3-ol
• Cholesta-4,6-dien-3beta-ol
• 10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• Cholesta-4,6-dien-3-ol #
• KIULDMFHZZHYKZ-DPAQBDIFSA-N
• SCHEMBL21887618
• CHEBI:172983
• NS00052738
• DTXSID40880722
• 4,6-cholestadienol
• 14214-69-8
• 4,6-Cholestadien-3.beta.-ol
• Cholesta-4,6-dien-3-ol, (3.beta.)-
• FS-10638
• Cholest-4,6-diene-3-ol

• Inchi： 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,17-19,21-25,28H,6-8,11-16H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： KIULDMFHZZHYKZ-DPAQBDIFSA-N
• SMILES： O[C@@H]1C=C2C=C[C@@H]3[C@@H]([C@@]2(C)CC1)CC[C@]1(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]13

Computed Properties

• Exact Mass: 384.33900
• Monoisotopic Mass: 384.339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 8.4

Experimental Properties

• Density: 0.99
• Melting Point: 117-119°C
• Boiling Point: 492.9°Cat760mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.535
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 20.23000
• LogP: 7.16470

(3b)-Cholesta-4,6-dien-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives